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Compound of Interest

Compound Name:
3-(3-Methyl-2-

nitrophenoxy)piperidine

Cat. No.: B13605818

Get Quote

Application Note: 3-(3-Methyl-2-nitrophenoxy)piperidine as a Therapeutic Scaffold

Part 1: Executive Summary & Therapeutic Rationale
3-(3-Methyl-2-nitrophenoxy)piperidine is a high-value pharmacophore intermediate

belonging to the class of 3-aryloxypiperidines. This structural motif is a "privileged scaffold" in

medicinal chemistry, serving as the core architecture for numerous Central Nervous System

(CNS) active agents, particularly Norepinephrine Reuptake Inhibitors (NRIs) and Sigma-1

Receptor (σ1R) Modulators.

The specific substitution pattern—a 2-nitro, 3-methyl phenoxy group attached to the 3-position

of the piperidine ring—imparts unique electronic and steric properties. The nitro group acts as a

critical "synthetic handle," allowing for reduction to an aniline for further cyclization into tricyclic

antidepressants or functionalization to tune metabolic stability.

Key Therapeutic Potentials:

Antidepressant/Anxiolytic: Via inhibition of the Norepinephrine Transporter (NET) and

Serotonin Transporter (SERT).
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Neuropathic Pain: Modulation of descending noradrenergic inhibitory pathways.

Neuroprotection: Sigma-1 receptor agonism, promoting mitochondrial stability and reducing

endoplasmic reticulum (ER) stress.

Part 2: Chemical Identity & Properties
Property Specification

Chemical Name 3-(3-Methyl-2-nitrophenoxy)piperidine

Molecular Formula C₁₂H₁₆N₂O₃

Molecular Weight 236.27 g/mol

LogP (Predicted) 2.1 - 2.5 (Lipophilic, CNS penetrant)

pKa (Piperidine N) ~9.2 (Protonated at physiological pH)

Structural Class 3-Aryloxypiperidine

Key Functional Groups
Secondary Amine (Basic center), Nitro (Electron

withdrawing), Ether Linker

Part 3: Mechanism of Action (Visualized)
The therapeutic efficacy of 3-aryloxypiperidine derivatives stems from their ability to mimic the

biogenic amines (norepinephrine/serotonin) and block their reuptake into the presynaptic

neuron.
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Figure 1: Dual mechanism of action involving monoamine transporter inhibition and Sigma-1

receptor modulation.

Part 4: Detailed Experimental Protocols
Protocol A: Synthesis of 3-(3-Methyl-2-
nitrophenoxy)piperidine
Objective: To synthesize the target scaffold via Nucleophilic Aromatic Substitution (SNAr).

Rationale: Direct arylation of 3-hydroxypiperidine requires protection of the nitrogen to prevent

N-arylation and ensure O-selectivity. The 2-nitro group on the benzene ring activates the

fluorine for displacement.

Reagents:

(S)-N-Boc-3-hydroxypiperidine (or racemic)[1]

1-Fluoro-3-methyl-2-nitrobenzene
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Sodium Hydride (NaH, 60% dispersion in oil)

Dimethylformamide (DMF, anhydrous)

Trifluoroacetic acid (TFA)

Dichloromethane (DCM)

Step-by-Step Workflow:

Activation (O-Deprotonation):

In a flame-dried round-bottom flask under Argon, dissolve N-Boc-3-hydroxypiperidine (1.0

eq, 10 mmol) in anhydrous DMF (20 mL).

Cool to 0°C in an ice bath.

Add NaH (1.2 eq, 12 mmol) portion-wise. Caution: Hydrogen gas evolution.

Stir at 0°C for 30 minutes until gas evolution ceases.

SNAr Coupling:

Add 1-Fluoro-3-methyl-2-nitrobenzene (1.1 eq, 11 mmol) dropwise to the reaction mixture.

Allow the reaction to warm to Room Temperature (RT) and stir for 4-6 hours.

Validation: Monitor by TLC (Hexane:EtOAc 3:1). The starting phenol spot should

disappear.

Work-up & Purification:

Quench carefully with ice-water (50 mL).

Extract with Ethyl Acetate (3 x 30 mL).

Wash combined organics with water (2x) and brine (1x) to remove DMF.

Dry over Na₂SO₄, filter, and concentrate.
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Purify the intermediate (N-Boc-3-(3-methyl-2-nitrophenoxy)piperidine) via silica gel

flash chromatography (0-20% EtOAc in Hexane).

Deprotection (Boc Removal):

Dissolve the purified intermediate in DCM (10 mL).

Add TFA (2 mL) dropwise at 0°C.

Stir at RT for 2 hours.

Concentrate in vacuo. Basify with saturated NaHCO₃ to pH ~10.

Extract with DCM/Isopropanol (3:1) to recover the free amine.

Yield Target: >75% overall yield.

Protocol B: In Vitro Monoamine Uptake Inhibition Assay
Objective: To determine the affinity (

) of the compound for NET and SERT. System: HEK-293 cells stably expressing human NET
(hNET) or hSERT.

Materials:

Radioligands: [³H]-Nisoxetine (for NET) and [³H]-Citalopram (for SERT).

Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

Workflow:

Cell Preparation: Harvest HEK-293 cells and homogenize to obtain membrane fractions.

Resuspend in Assay Buffer to a protein concentration of 20-40 µ g/well .

Incubation:

Prepare 96-well plates.
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Add 25 µL of test compound (dilution series: 0.1 nM to 10 µM).

Add 25 µL of Radioligand (final conc. ~2 nM).

Add 150 µL of membrane suspension.

Non-specific binding control: Add 10 µM Desipramine (NET) or Fluoxetine (SERT).

Equilibrium: Incubate at 25°C for 60 minutes.

Harvesting: Rapidly filter through GF/B glass fiber filters pre-soaked in 0.5%

polyethylenimine (PEI) using a cell harvester.

Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation

counting.

Analysis: Plot % Inhibition vs. Log[Concentration] to calculate

and derive

using the Cheng-Prusoff equation.

Part 5: Synthesis Logic & Pathway (Visualized)

N-Boc-3-Hydroxypiperidine Step 1: Deprotonation
(NaH, DMF, 0°C)

1-Fluoro-3-methyl-
2-nitrobenzene

Step 2: SnAr Coupling
(RT, 4-6h)

Intermediate:
N-Boc-3-(3-methyl-2-nitrophenoxy)

piperidine

Step 3: Deprotection
(TFA/DCM)

FINAL PRODUCT:
3-(3-Methyl-2-nitrophenoxy)

piperidine
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Figure 2: Synthetic route via Nucleophilic Aromatic Substitution (SnAr).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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